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Compound of Interest

Compound Name: 4-Cyano-2-iodobenzoic acid

Cat. No.: B578622 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for handling 4-Cyano-2-iodobenzoic acid, including detailed

operational and disposal plans.

Chemical Profile:

IUPAC Name: 4-Cyano-2-iodobenzoic acid

CAS Number: 1260814-20-7[1]

Molecular Formula: C₈H₄INO₂[1][2]

Molecular Weight: 273.03 g/mol [1]

Appearance: Solid, off-white powder.[3]

Melting Point: 84 to 85°C[2]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Cyano-2-iodobenzoic acid is classified as harmful and an irritant.[2] Adherence to strict

PPE protocols is crucial to minimize exposure and ensure laboratory safety.
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Hazard Category Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Oral Toxicity H302: Harmful if swallowed.[2]

Do not eat, drink, or smoke in

laboratory areas. Wash hands

thoroughly with soap and

water after handling.[4][5]

Skin Contact H315: Causes skin irritation.[2]

Lab Coat: A chemical-resistant

lab coat must be worn and fully

buttoned. Gloves: Chemical-

resistant gloves (e.g.,

disposable nitrile gloves) are

required. Gloves should be

inspected before use and

changed immediately upon

contamination.[5]

Eye Contact
H319: Causes serious eye

irritation.[2]

Safety Goggles: Wear

chemical splash goggles that

meet ANSI Z.87.1 standards.

[5] Face Shield: A face shield

worn over safety goggles is

recommended when there is a

significant risk of splashing or

dust generation.[5][6]

Inhalation
H335: May cause respiratory

irritation.[2]

Ventilation: All handling of the

solid compound should occur

in a well-ventilated area,

preferably within a certified

chemical fume hood, to

prevent the formation and

inhalation of dust.[5][7]

Respiratory Protection: If

engineering controls are

insufficient, a NIOSH-approved

respirator is required.[5][6]
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Footwear N/A

Fully enclosed shoes made of

a chemical-resistant material

are mandatory.[5]

Experimental Protocol: Safe Handling of 4-Cyano-2-
iodobenzoic Acid
This protocol outlines the step-by-step procedure for the safe handling of 4-Cyano-2-
iodobenzoic acid in a laboratory setting.

1. Preparation and Engineering Controls:

Designated Area: Designate a specific area for handling 4-Cyano-2-iodobenzoic acid,

preferably within a chemical fume hood.[5]

Ventilation: Ensure the chemical fume hood is functioning correctly before beginning any

work.[5]

Gather Materials: Assemble all necessary equipment (e.g., spatulas, weigh boats,

glassware) and appropriate waste containers before handling the chemical.[5]

2. Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above, ensuring gloves are the correct size

and free of defects.

3. Handling the Compound:

Weighing: Carefully weigh the desired amount of the solid compound on a weigh boat inside

the chemical fume hood to minimize dust dispersion.

Dissolving: If preparing a solution, add the solid to the solvent slowly while stirring in a closed

or covered vessel to avoid splashing.

4. Post-Handling Procedures:

Decontamination: Clean any contaminated surfaces and equipment thoroughly.[7]
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Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and eye protection.[5]

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[4]

Logical Workflow for Handling and Disposal
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Workflow for Handling 4-Cyano-2-iodobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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